molecular formula C6H5N3O B7902216 2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile

2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile

Cat. No. B7902216
M. Wt: 135.12 g/mol
InChI Key: YUSGJDDCZCZRAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile is a useful research compound. Its molecular formula is C6H5N3O and its molecular weight is 135.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis and Antimicrobial Activities: Elewa et al. (2021) described the synthesis of new pyridines from a similar compound, 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile. These compounds were evaluated for their antibacterial and antitumor activities, highlighting the potential medical applications of such chemical structures (Elewa et al., 2021).

  • Reactions with Hydrazine and Phenylhydrazine: Ghosh et al. (1979) studied the reactions of similar carbonitrile compounds with hydrazine and phenylhydrazine. Their research contributed to the understanding of the chemical behavior of these compounds, which is important for developing new synthetic routes in organic chemistry (Ghosh, SinhaRoy, & Mukhopadhyay, 1979).

  • Potassium Channel Activators: Bergmann, Eiermann, and Gericke (1990) reported the synthesis of 4-heterocyclyloxy-2H-1-benzopyran compounds, which included structures related to 2,3-dihydro-2-methyl-3-oxopyridazine-4-carbonitrile. These compounds were tested for their antihypertensive activity, indicating potential applications in pharmacology (Bergmann, Eiermann, & Gericke, 1990).

  • Synthesis of Pyridine and Fused Pyridine Derivatives: Al-Issa (2012) explored the synthesis of new pyridine and fused pyridine derivatives using similar compounds. This research contributes to the field of heterocyclic chemistry, which is crucial for the development of new drugs and materials (Al-Issa, 2012).

  • Synthesis of Arylazo Pyridazinones: Al-Mousawi et al. (2008) investigated the synthesis of 3-arylazo-6-oxopyridazin-5-carbonitriles, which are precursors for arylazopyridazinones. This type of research is important for creating new compounds that might have unique properties useful in various industrial applications (Al-Mousawi et al., 2008).

properties

IUPAC Name

2-methyl-3-oxopyridazine-4-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H5N3O/c1-9-6(10)5(4-7)2-3-8-9/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YUSGJDDCZCZRAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C(=CC=N1)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H5N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

135.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile
Reactant of Route 2
Reactant of Route 2
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile
Reactant of Route 3
Reactant of Route 3
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile
Reactant of Route 4
Reactant of Route 4
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile
Reactant of Route 5
Reactant of Route 5
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile
Reactant of Route 6
Reactant of Route 6
2,3-Dihydro-2-methyl-3-oxopyridazine-4-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.